5-iodo-2-phenyl-2,3-dihydropyridazin-3-one
Overview
Description
“5-iodo-2-phenyl-2,3-dihydropyridazin-3-one” is a chemical compound with the molecular formula C4H3IN2O . It has a molecular weight of 221.98 .
Synthesis Analysis
The synthesis of pyridazin-3(2H)-one derivatives, which includes “this compound”, has been a subject of interest for medicinal chemists due to their diverse pharmacological activities . The most common synthesis consists of the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds .Molecular Structure Analysis
The molecular structure of “this compound” includes a pyridazin-3(2H)-one skeleton, which was first prepared by E. Fischer by cyclizing the phenylhydrazone of levulinic acid followed by oxidation in the presence of PCl5 .Chemical Reactions Analysis
Pyridazin-3(2H)-one derivatives, including “this compound”, have been found to exhibit a wide range of pharmacological activities . The easy functionalization at various ring positions makes them an attractive synthetic building block for designing and synthesis of new drugs .Physical And Chemical Properties Analysis
“this compound” has a melting point of 147-148 ºC and a density of 2.40 .Mechanism of Action
While the specific mechanism of action for “5-iodo-2-phenyl-2,3-dihydropyridazin-3-one” is not mentioned in the retrieved papers, pyridazin-3(2H)-one derivatives have been reported to possess a wide range of pharmacological properties such as antihypertensive, platelet aggregation inhibitory, cardiotonic activities and some are also well known for their pronounced analgesic, anti-inflammatory, antinociceptive, and antiulcer activities .
Safety and Hazards
When handling “5-iodo-2-phenyl-2,3-dihydropyridazin-3-one”, it is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Given the diverse pharmacological activities of pyridazin-3(2H)-one derivatives, including “5-iodo-2-phenyl-2,3-dihydropyridazin-3-one”, these compounds should be extensively studied for the therapeutic benefits . The easy functionalization at various ring positions makes them an attractive synthetic building block for designing and synthesis of new drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-iodo-2-phenyl-2,3-dihydropyridazin-3-one can be achieved through a multi-step reaction pathway involving the condensation of appropriate starting materials.", "Starting Materials": [ "2-phenylacetyl chloride", "hydrazine hydrate", "iodine", "potassium hydroxide", "acetic acid", "sodium nitrite", "sulfuric acid", "sodium sulfite", "sodium carbonate", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-phenyl-2,3-dihydropyridazin-3-one by reacting 2-phenylacetyl chloride with hydrazine hydrate in the presence of potassium hydroxide and acetic acid.", "Step 2: Iodination of 2-phenyl-2,3-dihydropyridazin-3-one by reacting with iodine in the presence of sulfuric acid.", "Step 3: Diazotization of the resulting product by reacting with sodium nitrite in the presence of sulfuric acid and sodium sulfite.", "Step 4: Coupling of the diazonium salt with ethanol to form the final product, 5-iodo-2-phenyl-2,3-dihydropyridazin-3-one, in the presence of sodium carbonate." ] } | |
CAS RN |
847026-42-0 |
Molecular Formula |
C10H7IN2O |
Molecular Weight |
298.1 |
Purity |
95 |
Origin of Product |
United States |
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